Cas no 3992-48-1 (1,8-Diacetoxyoctane)

• Product Name: 1,8-Diacetoxyoctane
• CAS No: 3992-48-1
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 296911
• PubChem ID: 87574261
• Update Time: 2025-10-30

1,8-Diacetoxyoctane Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediol,1,8-diacetate
• 1,8-Diacetoxyoctane
• 8-acetyloxyoctyl acetate
• 1,8-OCTANEDIOL DIACETATE
• Octamethylene Diacetate
• octane-1,8-diyl diacetate
• 8-(acetyloxy)octyl acetate
• SBB060822
• ST51046929
• O0275
• MFCD01861294
• D91854
• SCHEMBL8607908
• AKOS024390895
• DTXSID00410645
• CS-0452126
• 3992-48-1
• 1,8-OCTANEDIOLDIACETATE
• MDHIGESKEUQAEO-UHFFFAOYSA-N

• MDL： MFCD01861294
• Inchi： 1S/C12H22O4/c1-11(13)15-9-7-5-3-4-6-8-10-16-12(2)14/h3-10H2,1-2H3
• InChI Key： MDHIGESKEUQAEO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCCCCCCCOC(C)=O

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.99
• Boiling Point: 128°C/1mmHg(lit.)
• Flash Point: 139.5°C
• Refractive Index: 1.4330-1.4360
• PSA: 52.60000
• LogP: 2.45320

Additional information on 1,8-Diacetoxyoctane

1,8-Diacetoxyoctane (CAS No. 3992-48-1): A Versatile Ester Compound in Modern Applications

1,8-Diacetoxyoctane, identified by its CAS number 3992-48-1, is a diacetate ester derivative of octane-1,8-diol. This compound has garnered significant attention in industrial and research settings due to its unique chemical properties and broad applicability. With the growing demand for sustainable and high-performance materials, 1,8-diacetoxyoctane uses and 1,8-diacetoxyoctane synthesis have become trending topics in scientific discussions.

The molecular structure of 1,8-Diacetoxyoctane features two acetate groups attached to a linear octane chain, making it a valuable intermediate in organic synthesis. Researchers often explore its role in esterification reactions and as a precursor for plasticizers and lubricant additives. Its compatibility with polymers has also led to investigations into biodegradable materials, aligning with the global push for eco-friendly alternatives.

In recent years, the compound's potential in cosmetic formulations has been a hot topic. Its emollient properties and low volatility make it suitable for skin-care products, particularly in moisturizers and serums. Consumers searching for "safe cosmetic ingredients" or "non-toxic esters" will find 1,8-Diacetoxyoctane relevant, as it meets the demand for mild yet effective additives.

From a technical perspective, CAS 3992-48-1 is often discussed in the context of green chemistry. Its synthesis can be optimized using catalytic processes, reducing energy consumption and waste—a key concern for industries aiming to achieve carbon neutrality. This aligns with frequent searches like "sustainable chemical production" and "eco-friendly solvents."

Another area of interest is its application in textile auxiliaries. As the fashion industry seeks alternatives to traditional finishing agents, 1,8-Diacetoxyoctane offers a balance between performance and environmental safety. Queries such as "textile softening agents" or "fabric care chemicals" often lead to studies involving this compound.

In analytical chemistry, 1,8-Diacetoxyoctane serves as a reference standard in chromatography due to its well-defined retention behavior. Laboratories focusing on quality control or method validation frequently utilize this compound, making "chromatography standards" a related long-tail keyword.

Future research directions may explore its role in advanced material science, particularly in nanotechnology and composite materials. With increasing searches for "high-performance esters" and "specialty chemicals," 1,8-Diacetoxyoctane remains a compound of enduring relevance.